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Compound of Interest

Compound Name: 1,3-Dichloro-2-methylpropane

Cat. No.: B1596176 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1,3-Dichloro-2-
methylpropane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 1,3-dichloro-2-methylpropane. The information is presented in a structured

format to facilitate easy access and comparison of data, supplemented with detailed

experimental methodologies and a logical relationship diagram.

Core Physicochemical Data
The quantitative physicochemical properties of 1,3-dichloro-2-methylpropane are

summarized in the table below. These values are essential for understanding the behavior of

the compound in various experimental and industrial settings.
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Property Value References

Molecular Formula C₄H₈Cl₂ [1][2][3][4][5]

Molecular Weight 127.01 g/mol [1][2][6]

Density 1.079 - 1.100 g/cm³ [1][2]

Boiling Point
122.28 - 136.4 °C at 760

mmHg
[1][2][6][7]

Melting Point -70.34 °C (estimate) [1][6][8]

Flash Point 28 °C [2][6][8]

Vapor Pressure 9.15 mmHg at 25 °C [2][8]

Refractive Index 1.427 - 1.4400 [1][2][6]

CAS Number 616-19-3 [2][3][4][5]

Detailed Experimental Protocols
While specific experimental protocols for the determination of every property of 1,3-dichloro-2-
methylpropane are not readily available in the public domain, this section outlines the

standard methodologies that are typically employed for such characterizations.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method for determining the boiling point is distillation.

Apparatus: A distillation flask, a condenser, a receiving flask, a thermometer, and a heating

mantle.

Procedure:

The liquid is placed in the distillation flask along with boiling chips to ensure smooth

boiling.
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The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask to accurately measure the temperature of the vapor.

The liquid is heated, and the temperature is recorded when the vapor condenses on the

thermometer and the liquid collects in the receiving flask at a steady rate. This steady

temperature is the boiling point.

Determination of Melting Point
The melting point is the temperature at which a solid turns into a liquid. For substances that are

liquid at room temperature, this is often referred to as the freezing point.

Apparatus: A capillary tube, a melting point apparatus (such as a Thiele tube or a digital

melting point device), and a thermometer.

Procedure:

A small amount of the solidified sample is introduced into a capillary tube.

The capillary tube is placed in the melting point apparatus.

The sample is heated slowly, and the temperature range over which the substance melts

is recorded.

Determination of Density
Density is the mass per unit volume of a substance.

Apparatus: A pycnometer (a flask with a specific volume), a balance.

Procedure:

The empty pycnometer is weighed.

It is then filled with the liquid, and any excess is removed to ensure the volume is precise.

The filled pycnometer is weighed again.
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The density is calculated by dividing the mass of the liquid (mass of filled pycnometer

minus mass of empty pycnometer) by the known volume of the pycnometer.

Determination of Flash Point
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air.

Apparatus: A closed-cup flash point tester (e.g., Pensky-Martens or Cleveland open-cup).

Procedure:

The liquid is placed in the test cup and heated at a slow, constant rate.

A small flame is periodically passed over the surface of the liquid.

The flash point is the temperature at which the vapor ignites with a brief flash.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material.

Apparatus: A refractometer (e.g., an Abbe refractometer).

Procedure:

A few drops of the liquid are placed on the prism of the refractometer.

Light is passed through the sample, and the instrument is adjusted until the dividing line

between the light and dark fields is centered in the crosshairs of the eyepiece.

The refractive index is read directly from the instrument's scale.

Logical Relationships of Physicochemical
Properties
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The following diagram illustrates the logical connections between the fundamental molecular

properties of 1,3-dichloro-2-methylpropane and its macroscopic physicochemical

characteristics.

Molecular Properties
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Caption: Logical flow of physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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